Cas no 7342-86-1 (3-CHLORO-1-BENZOTHIOPHENE)

3-CHLORO-1-BENZOTHIOPHENE Properties

Names and Identifiers

• 3-CHLORO-1-BENZOTHIOPHENE
• 3-chlorobenzo[b]thiophene
• 3-Chlor-benzo[b]thiophen
• 3-Chlor-benzo< b> thiophen
• 3-chloro-benzo[b]thiophene
• 3-Chlorobenzo< b> thiophen
• 3-chlorobenzo< b> thiophene
• 3-Chlorobenzothiophene
• 3-Chloro-benzothiophene
• AC1Q3LH6
• AG-G-90458
• Benzo(b)thiophene, 3(?)-chloro-
• Benzo[b]thiophene, 3-chloro-
• NSC60757
• SureCN546825
• A909718
• 7342-86-1
• AKOS006291612
• SE587G4DK7
• UNII-SE587G4DK7
• InChI=1/C8H5ClS/c9-7-5-10-8-4-2-1-3-6(7)8/h1-5
• Benzo(b)thiophene, 3-chloro-
• 3-CHLOROBENZO(B)THIOPHENE
• BS-24385
• SCHEMBL546825
• AI3-18362
• NSC-60757
• EN300-243554
• NSC 60757
• DTXSID40223655
• CS-0204746
• G41827
• MFCD08361765
• DB-304485
• +Expand

• MDL： MFCD08361765
• InChIKey： VURMGNDSRHGHQN-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H5ClS/c9-7-5-10-8-4-2-1-3-6(7)8/h1-5H
• SMILES： ClC1=CSC2=CC=CC=C12

Computed Properties

• Exact Mass: 167.98015
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 0
• Monoisotopic Mass: 167.9800490g/mol
• Heavy Atom Count: 10
• Complexity: 126
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.7
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• PSA: 0
• Boiling Point: 261.5°C at 760 mmHg